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Compound of Interest

Compound Name: 3-Methylheptan-2-one

Cat. No.: B165630 Get Quote

This technical guide provides an in-depth overview of the key physical properties of 3-
Methylheptan-2-one, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in drug development who require precise data and

standardized methodologies for handling this compound.

Introduction to 3-Methylheptan-2-one
3-Methylheptan-2-one (CAS No: 2371-19-9) is an organic compound with the chemical

formula C₈H₁₆O. It is a ketone that finds applications as a solvent and as an intermediate in

various chemical syntheses. A thorough understanding of its physical properties is essential for

its proper use, storage, and application in scientific research and industrial processes.

Physical Properties
The primary physical properties of 3-Methylheptan-2-one, its boiling point and density, are

summarized below. The data presented are compiled from various sources, and a range of

values has been reported, which is common for chemical data.

Table 1: Physical Properties of 3-Methylheptan-2-one
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Physical Property Value Units

Boiling Point 155 - 167 °C

157.85[1] °C

167 (at 760 mmHg)[2] °C

Density 0.811 - 0.8218 g/cm³

0.8218[1] g/cm³

0.811[2] g/cm³

Experimental Protocols
Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail the methodologies for measuring the boiling point and density of a

volatile organic liquid like 3-Methylheptan-2-one.

3.1. Determination of Boiling Point (ASTM D1078)

The standard test method for determining the distillation range of volatile organic liquids is

outlined in ASTM D1078.[1][3][4][5][6] This method is applicable for liquids with boiling points

between 30 and 350 °C.

Principle: This method involves the distillation of a measured volume of the liquid under

controlled conditions. The boiling point is the temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure. During distillation, the temperature of the

vapor is recorded as the liquid boils and condenses.

Apparatus:

Distillation flask

Condenser

Heating mantle or bath

Calibrated thermometer or temperature probe
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Graduated cylinder for collecting the distillate

Procedure:

A precise volume of the liquid sample is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to

measure the temperature of the vapor.

The sample is heated, and the temperature at which the first drop of condensate falls from

the condenser is recorded as the initial boiling point.

Heating is continued, and the temperature is observed as the distillation proceeds. The

temperature range over which the liquid distills is recorded.

For a pure substance, the boiling point should remain relatively constant throughout the

distillation.

3.2. Determination of Density (ASTM D4052)

The density of liquids can be accurately determined using a digital density meter, as described

in ASTM D4052.[2][7][8][9][10] This method is widely used in the petroleum and chemical

industries for its high precision.

Principle: This method is based on the oscillating U-tube principle.[2] A small volume of the

liquid sample is introduced into a U-shaped tube, which is then electronically excited to

oscillate. The frequency of oscillation is dependent on the mass of the sample in the tube. By

calibrating the instrument with fluids of known density, the density of the sample can be

accurately determined from its oscillation frequency.

Apparatus:

Digital density meter with an oscillating U-tube

Syringe or autosampler for sample injection

Thermostatic control for the measuring cell
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Procedure:

The instrument is calibrated using at least two standards of known density (e.g., dry air and

pure water).

The temperature of the measuring cell is set to the desired value and allowed to stabilize.

A small volume of the 3-Methylheptan-2-one sample is injected into the U-tube, ensuring no

air bubbles are present.

The instrument measures the oscillation period of the U-tube containing the sample and

calculates the density.

The measurement is typically repeated to ensure accuracy and repeatability.

Workflow for Physical Property Determination
The logical flow for determining the physical properties of a chemical compound like 3-
Methylheptan-2-one is depicted in the following diagram.
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Caption: Workflow for Determining Physical Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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